Cas no 1804101-91-4 (6,7-Diiodo-2-fluoro-1H-benzimidazole)

• Product Name: 6,7-Diiodo-2-fluoro-1H-benzimidazole
• CAS No: 1804101-91-4
• MF: C₇H₃FI₂N₂
• MW: 387.919469118118
• CID: 4824228
• Update Time: 2025-05-20

6,7-Diiodo-2-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6,7-Diiodo-2-fluoro-1H-benzimidazole

• Inchi： 1S/C7H3FI2N2/c8-7-11-4-2-1-3(9)5(10)6(4)12-7/h1-2H,(H,11,12)
• InChI Key： JEFWZHFSCFNLAX-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC2=C1N=C(N2)F)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7

Additional information on 6,7-Diiodo-2-fluoro-1H-benzimidazole

6,7-Diiodo-2-fluoro-1H-benzimidazole: A Comprehensive Overview

The compound 6,7-Diiodo-2-fluoro-1H-benzimidazole (CAS No. 1804101-91-4) is a highly specialized organic molecule belonging to the benzimidazole family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmacology, materials science, and analytical chemistry. The molecule's structure consists of a benzene ring fused with an imidazole ring, featuring two iodine atoms at the 6 and 7 positions and a fluorine atom at the 2 position. This configuration imparts distinctive electronic and steric properties, making it a valuable tool for researchers exploring novel chemical systems.

Recent studies have highlighted the importance of benzimidazoles in drug discovery, particularly in the development of anticancer agents. The presence of iodine atoms in 6,7-Diiodo-2-fluoro-1H-benzimidazole enhances its ability to interact with biological targets, such as protein kinases and DNA. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against several cancer-related kinases, suggesting its potential as a lead compound for therapeutic interventions.

In addition to its pharmacological applications, 6,7-Diiodo-2-fluoro-1H-benzimidazole has shown promise in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. A 2023 paper in *Advanced Materials* reported that this compound can be incorporated into metal-organic frameworks (MOFs) to create highly porous materials with applications in gas storage and catalysis.

The synthesis of 6,7-Diiodo-2-fluoro-1H-benzimidazole involves a multi-step process that typically begins with the preparation of an appropriate benzene derivative. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For example, a study published in *Organic Letters* in 2023 introduced a novel palladium-catalyzed coupling reaction that facilitates the construction of the diiodinated benzimidazole framework with unprecedented efficiency.

Another area where 6,7-Diiodo-2-fluoro-1H-benzimidazole has made an impact is in analytical chemistry. Its ability to act as a fluorescent probe has been exploited for sensing applications. A 2023 article in *Analytical Chemistry* described how this compound can be used to detect trace amounts of metal ions in aqueous solutions, offering a sensitive and selective method for environmental monitoring.

Looking ahead, the versatility of 6,7-Diiodo-2-fluoro-1H-benzimidazole suggests that it will continue to play a pivotal role in diverse research areas. Its unique combination of electronic properties and functional groups makes it an ideal candidate for further exploration in drug design, material synthesis, and sensing technologies. As researchers continue to uncover new applications for this compound, its significance in the scientific community is expected to grow further.